Cas no 1794737-29-3 (5-Chloro-2-methoxy-benzoic Acid Methyl Ester-13C2,d6)

• Product Name: 5-Chloro-2-methoxy-benzoic Acid Methyl Ester-13C2,d6
• CAS No: 1794737-29-3
• MF: C₉H₉ClO₃
• MW: 200.618962049484
• CID: 4552093
• Update Time: 2025-07-15

5-Chloro-2-methoxy-benzoic Acid Methyl Ester-13C2,d6 Chemical and Physical Properties

Names and Identifiers

• 5-Chloro-2-methoxy-benzoic Acid Methyl Ester-13C2,d6
• 4-Chloro-2-(Methoxycarbonyl)anisole-13C2,d6
• 5-Chloro-o-anisic Acid Methyl Ester-13C2,d6
• Methyl 2-Methoxy-5-chlorobenzoate-13C2,d6
• Methyl 5-Chloro

• Inchi： 1S/C9H9ClO3/c1-12-8-4-3-6(10)5-7(8)9(11)13-2/h3-5H,1-2H3
• InChI Key： HPTHYBXMNNGQEF-UHFFFAOYSA-N
• SMILES： c1c(Cl)cc(C(=O)OC)c(OC)c1

Additional information on 5-Chloro-2-methoxy-benzoic Acid Methyl Ester-13C2,d6

Introduction to 5-Chloro-2-methoxy-benzoic Acid Methyl Ester-13C2,d6 (CAS No. 1794737-29-3) and Its Applications in Modern Chemical Biology

The compound 5-Chloro-2-methoxy-benzoic Acid Methyl Ester-13C2,d6 (CAS No. 1794737-29-3) represents a sophisticated derivative of benzoic acid, featuring a chloro substituent at the 5-position and a methoxy group at the 2-position, along with deuterium-labeled carbons for NMR analysis. This compound has garnered significant attention in the field of chemical biology due to its structural versatility and potential applications in drug discovery and metabolic studies.

The presence of the chloro group enhances the electrophilicity of the aromatic ring, making it a valuable intermediate in organic synthesis. The methoxy group, on the other hand, provides a hydrophilic moiety that can influence solubility and metabolic stability. The deuterium labeling at carbons 2 and 13 (13C2,d6) allows for precise NMR characterization, which is crucial for structural elucidation and kinetic studies.

In recent years, this compound has been utilized in the synthesis of novel bioactive molecules. For instance, researchers have leveraged its scaffold to develop inhibitors targeting various biological pathways. One notable area of interest is its application in the synthesis of 5-chloro-2-methoxy-benzoic acid derivatives, which have shown promise as intermediates in the development of anticancer agents. These derivatives often exhibit inhibitory effects on kinases and other enzymes implicated in tumor growth and progression.

The 13C2,d6 labeling is particularly useful in metabolic studies, where it enables researchers to track the fate of specific carbon atoms within complex biological systems. This technique has been employed to study the metabolism of benzoic acid derivatives in vitro and in vivo, providing insights into their pharmacokinetic profiles. Such information is critical for optimizing drug candidates and ensuring their efficacy and safety.

Moreover, this compound has found utility in the development of probes for imaging studies. The unique isotopic labeling allows for high-resolution imaging techniques such as magnetic resonance imaging (MRI), where the deuterium signal can be distinguished from endogenous metabolites. This capability is particularly valuable in preclinical research, where non-invasive methods are preferred for assessing drug distribution and efficacy.

Recent advancements in synthetic methodologies have further expanded the applications of 5-Chloro-2-methoxy-benzoic Acid Methyl Ester-13C2,d6. Techniques such as cross-coupling reactions and palladium-catalyzed transformations have enabled the facile introduction of additional functional groups, leading to a diverse library of analogs. These analogs are being screened for their biological activity, with particular focus on anti-inflammatory and antimicrobial properties.

The compound's role in medicinal chemistry extends beyond simple intermediates; it serves as a building block for more complex structures. For example, it has been incorporated into heterocyclic frameworks, which are known to exhibit enhanced bioactivity. By modifying its core structure, chemists can fine-tune properties such as binding affinity and selectivity, thereby tailoring molecules for specific therapeutic targets.

In conclusion, 5-Chloro-2-methoxy-benzoic Acid Methyl Ester-13C2,d6 (CAS No. 1794737-29-3) is a versatile compound with significant implications in chemical biology and drug discovery. Its unique structural features and isotopic labeling make it an invaluable tool for synthetic chemists, biochemists, and pharmacologists alike. As research continues to uncover new applications, this compound is poised to play an increasingly important role in advancing our understanding of biological processes and developing novel therapeutic agents.